Cas no 1806915-57-0 (2-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806915-57-0
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4867190
• Update Time: 2025-06-08

2-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-7-6(2-10)5(8(11)12)1-4(3-14)13-7/h1,8,14H,2-3H2
• InChI Key： YBOLYZMPSWFYLL-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C(C(F)F)=CC(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-methanol

Comprehensive Overview of 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-methanol (CAS No. 1806915-57-0)

The compound 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-methanol (CAS No. 1806915-57-0) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromo, chloromethyl, and difluoromethyl substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel heterocyclic compounds and small-molecule inhibitors.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in drug discovery and crop protection. The presence of the difluoromethyl group in 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-methanol enhances its metabolic stability and lipophilicity, key properties for optimizing drug candidates. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in academic and industrial circles.

The synthesis and applications of CAS No. 1806915-57-0 are often discussed in the context of structure-activity relationship (SAR) studies. Its bromo and chloromethyl groups provide versatile handles for further functionalization, enabling the creation of diverse molecular libraries. This is particularly relevant to researchers exploring high-throughput screening and fragment-based drug design, two hot topics in modern drug development.

From an environmental perspective, the compound's potential as a green chemistry intermediate is under investigation. Innovations in sustainable synthesis methods, such as catalytic halogenation and flow chemistry, are being applied to derivatives like 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-methanol. These advancements address the rising demand for eco-friendly chemical processes, a frequent query in scientific databases and AI-driven research tools.

Analytical characterization of CAS No. 1806915-57-0 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying purity and structure, ensuring compliance with Good Manufacturing Practices (GMP) in pharmaceutical production. Such details are often sought after by quality control professionals and regulatory affairs specialists.

In summary, 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-methanol represents a cutting-edge building block in synthetic chemistry. Its multifaceted applications—from drug discovery to agrochemical innovation—highlight its importance in addressing global challenges in health and sustainability. As research progresses, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.